ER-Tracker Blue-White DPX

Specification

• Molecular Formula: C26H21F5N4O4S
• Molecular Weight: 580.5 g/mol
• IUPAC Name: N-[2-[[4-[5-[4-(dimethylamino)phenyl]-1,3-oxazol-2-yl]phenyl]sulfonylamino]ethyl]-2,3,4,5,6-pentafluorobenzamide
• Standard InChI: InChI=1S/C26H21F5N4O4S/c1-35(2)16-7-3-14(4-8-16)18-13-33-26(39-18)15-5-9-17(10-6-15)40(37,38)34-12-11-32-25(36)19-20(27)22(29)24(31)23(30)21(19)28/h3-10,13,34H,11-12H2,1-2H3,(H,32,36)
• Standard InChI Key: JMJKKMLLEHNELP-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=C(C=C3)S(=O)(=O)NCCNC(=O)C4=C(C(=C(C(=C4F)F)F)F)F
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=C(C=C3)S(=O)(=O)NCCNC(=O)C4=C(C(=C(C(=C4F)F)F)F)F

Introduction

Chemical Properties and Structure

Molecular Characteristics

ER-Tracker Blue-White DPX possesses specific chemical properties that contribute to its effectiveness as an ER-specific fluorescent probe. These properties include:

Property	Value
Molecular Formula	C26H21F5N4O4S
Molecular Weight	580.53
Purity	>90%
Synonym	ER-Hunt Blue-White DPX
Chemical Family	Dapoxyl dye family

The compound is typically provided as a 1 millimolar stock solution dissolved in high-quality, anhydrous dimethyl sulfoxide (DMSO). Its chemical structure incorporates elements that enable strong fluorescence properties while maintaining selectivity for ER membranes.

Spectral Characteristics

Excitation and Emission Profile

ER-Tracker Blue-White DPX exhibits distinctive spectral properties that make it particularly useful for fluorescence microscopy applications:

Spectral Property	Value
Excitation Peak	372-374 nm
Emission Peak	557 nm
Emission Range	430-640 nm
Stokes Shift	185 nm

The compound's large Stokes shift of 185 nm represents the difference between its excitation and emission maxima, which is significantly larger than many conventional fluorophores. This property minimizes self-quenching effects and reduces background interference during imaging.

Mechanism of Action

Selective Binding and Fluorescence

ER-Tracker Blue-White DPX exerts its effects through selective binding to components of the endoplasmic reticulum in live cells. The dye's chemical structure enables specific interactions with ER membranes while minimizing binding to other cellular structures.

A key feature of this compound is its environmental sensitivity, which causes its fluorescence properties to change depending on its immediate molecular surroundings. When located in the unique lipid environment of the ER, the probe exhibits enhanced fluorescence emission. This environmental sensitivity can lead to phenomena such as increased polarity, shifts in maximum fluorescence wavelength to higher values, and changes in quantum yield based on the local environment.

Comparison with Traditional ER Stains

Unlike traditional endoplasmic reticulum stains such as DiOC6(3), which often non-specifically label mitochondria, ER-Tracker Blue-White DPX demonstrates superior selectivity for the ER. This selectivity enables more accurate visualization and analysis of ER morphology and dynamics without interference from signals originating from other organelles.

Applications in Research

Cellular Imaging Applications

ER-Tracker Blue-White DPX has found extensive applications in various fields of cellular research:

• Live-cell visualization: The compound enables real-time observation of ER structure and dynamics in living cells.

• Endoplasmic reticulum stress studies: Researchers utilize this probe to investigate ER stress responses, which play crucial roles in various pathological conditions.

• Co-localization studies: The probe can be used in combination with other organelle-specific dyes to study interactions between the ER and other cellular compartments.

• Cell morphology analysis: The compound allows detailed examination of ER morphological changes under various experimental conditions.

Disease-Related Research

The selective labeling properties of ER-Tracker Blue-White DPX make it valuable for investigating diseases associated with endoplasmic reticulum dysfunction:

• Neurodegenerative disorders: The probe has been used to study ER alterations in neuronal cells, providing insights into neurodegenerative disease pathways.

• Cancer research: In studies involving myeloma cells, the dye has revealed significant alterations in ER morphology following treatment with therapeutics like bortezomib and Eer1.

• Metabolic disorders: The compound facilitates research into ER stress responses associated with conditions such as diabetes.

Staining Protocols and Methodologies

Working Solution Preparation

Effective use of ER-Tracker Blue-White DPX requires proper preparation of working solutions:

• The stock solution (1 mM in DMSO) should be allowed to reach room temperature before use.

• Dilution to a working concentration of 100 nM to 1 μM is recommended, using pre-warmed (37°C) serum-free medium or phosphate-buffered saline (PBS).

• Working solutions should be prepared fresh immediately before use to maintain optimal staining efficiency.

Cell Staining Procedure

The following protocol outlines the standard procedure for staining cells with ER-Tracker Blue-White DPX:

For Suspension Cells:

• Centrifuge cells at 4°C and 1000 g for 3-5 minutes

• Wash twice with PBS (5 minutes each)

• Add 1 mL of dye working solution to resuspend cells

• Incubate at room temperature in dark conditions for 5-30 minutes

For Adherent Cells:

• Wash cells twice with PBS

• Add trypsin for cell digestion

• Centrifuge at 1000 g for 3-5 minutes

• Resuspend in dye working solution and incubate as above

Following staining, cells can be fixed with aldehydes, although significant fluorescence signal may be lost during this process.

Comparison with Similar Compounds

Other ER-Tracker Variants

ER-Tracker Blue-White DPX is part of a family of ER-selective probes, each with distinct spectral properties:

ER-Tracker Variant	Excitation (nm)	Emission (nm)	Features
ER-Tracker Blue-White DPX	372-374	430-640	Large Stokes shift
ER-Tracker Green (glibenclamide BODIPY FL)	504	511	Green fluorescence
ER-Tracker Red (glibenclamide BODIPY TR)	587	615	Red fluorescence

These variants provide researchers with options for multicolor imaging experiments and compatibility with different microscopy setups.

Research Case Studies

Myeloma Cell Studies

Research involving RPMI 8226 myeloma cells has demonstrated the utility of ER-Tracker Blue-White DPX in cancer-related investigations. In these studies, cells were stained with the compound after treatment with therapeutic agents such as bortezomib and Eer1. The results revealed significant alterations in ER morphology following treatment, highlighting the compound's effectiveness in detecting therapy-induced changes in cellular structures.

Neuronal Cell Investigations

Investigations focusing on neuronal cells have employed ER-Tracker Blue-White DPX to visualize endoplasmic reticulum dynamics during stress responses. These studies have yielded valuable insights into the relationship between ER structural alterations and mitochondrial function, contributing to our understanding of neurodegenerative disease mechanisms.

Limitations and Considerations

Environmental Sensitivity

While the environmental sensitivity of ER-Tracker Blue-White DPX contributes to its selectivity, it also introduces certain limitations:

• The probe's fluorescence characteristics can vary depending on the local environment, potentially affecting consistency across different experimental conditions.

• Changes in polarity, maximum fluorescence wavelength, and quantum yield may occur based on the probe's immediate surroundings.

Post-Fixation Limitations

Although cells stained with ER-Tracker Blue-White DPX can be fixed with aldehydes after staining, significant fluorescence signal is typically lost during this process. This limitation should be considered when designing experiments that require cell fixation for long-term preservation or immunolabeling.